Cas no 394692-83-2 (TETRAMETHYLAMMONIUM TRIS(PENTAFLUOROETHYL)TRIFLUOROPHOSPHATE)
394692-83-2 structure
Product Name:TETRAMETHYLAMMONIUM TRIS(PENTAFLUOROETHYL)TRIFLUOROPHOSPHATE
CAS No:394692-83-2
MF:C10H12F18NP
MW:519.154006958008
CID:299689
PubChem ID:21977440
Update Time:2025-04-19
TETRAMETHYLAMMONIUM TRIS(PENTAFLUOROETHYL)TRIFLUOROPHOSPHATE Chemical and Physical Properties
Names and Identifiers
-
- TETRAMETHYLAMMONIUM TRIS(PENTAFLUOROETHYL)TRIFLUOROPHOSPHATE
- CHEMBL3222018
- CID 21977440
- TETRAMETHYLAMMONIUM TRIS(PENTAFLUOROPHOSPHATE
- DTXSID401023217
- 394692-83-2
- N,N,N-Trimethylmethanaminium trifluorido[tris(pentafluoroethyl)]phosphate(1-)
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- Inchi: 1S/C6F18P.C4H12N/c7-1(8,9)4(16,17)25(22,23,24,5(18,19)2(10,11)12)6(20,21)3(13,14)15;1-5(2,3)4/h;1-4H3/q-1;+1
- InChI Key: JMONIMQHVGVNSZ-UHFFFAOYSA-N
- SMILES: [P-](C(C(F)(F)F)(F)F)(C(C(F)(F)F)(F)F)(C(C(F)(F)F)(F)F)(F)(F)F.[N+](C)(C)(C)C
Computed Properties
- Exact Mass: 519.04200
- Monoisotopic Mass: 519.042
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 19
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 488
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
Experimental Properties
- PSA: 13.59000
- LogP: 7.51660
TETRAMETHYLAMMONIUM TRIS(PENTAFLUOROETHYL)TRIFLUOROPHOSPHATE Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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